![molecular formula C19H21NO2 B2776300 3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one CAS No. 478065-92-8](/img/structure/B2776300.png)
3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one
Description
Scientific Research Applications
Antiviral Activity
3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one exhibits promising antiviral properties. Researchers have investigated its potential against various viruses, including influenza, herpes simplex, and HIV. The compound interferes with viral replication, making it a candidate for drug development in antiviral therapies .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases. Studies have shown that this compound possesses anti-inflammatory activity by modulating key inflammatory pathways. It may find applications in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammatory disorders .
Anticancer Potential
Researchers have explored the anticancer effects of 3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one. It inhibits cancer cell growth and induces apoptosis (programmed cell death). Its unique structure makes it an interesting candidate for targeted cancer therapies .
Neuroprotective Properties
The compound’s ability to protect neurons from damage has attracted attention. It may have applications in neurodegenerative diseases like Alzheimer’s and Parkinson’s. By preserving neuronal function, it could potentially slow disease progression .
Antibacterial Activity
Preliminary studies suggest that 3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one exhibits antibacterial effects. It could be useful in combating bacterial infections, although further research is needed to understand its mechanism of action and optimize its efficacy .
Photophysical Applications
Beyond its biological activities, this compound has interesting photophysical properties. It absorbs and emits light in specific wavelengths, making it relevant for applications in optoelectronics, sensors, and imaging techniques .
properties
IUPAC Name |
3-(1-adamantyliminomethyl)-2-benzofuran-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c21-18-16-4-2-1-3-15(16)17(22-18)11-20-19-8-12-5-13(9-19)7-14(6-12)10-19/h1-4,11-14,21H,5-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBQFSJSHIYOINC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)N=CC4=C5C=CC=CC5=C(O4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(1-adamantylamino)methylene]-2-benzofuran-1(3H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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